Cas no 1805210-07-4 (2-bromo-4-chloro-pyridine-3-carbonitrile)

• Product name: 2-bromo-4-chloro-pyridine-3-carbonitrile
• CAS No: 1805210-07-4
• MF: C₆H₂BrClN₂
• MW: 217.4505
• MDL: MFCD28733832
• CID: 4740976
• PubChem ID: 87457307

2-bromo-4-chloro-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloronicotinonitrile
• 2-bromo(chloro)-3-cyanopyridine
• 2-bromo-4-chloro-pyridine-3-carbonitrile

• MDL： MFCD28733832
• Inchi： 1S/C6H2BrClN2/c7-6-4(3-9)5(8)1-2-10-6/h1-2H
• InChI Key： KQYPMSLGPZWRDU-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C([H])=C([H])N=1)Cl

Computed Properties

• Exact Mass: 215.90899g/mol
• Monoisotopic Mass: 215.90899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 217.45g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-bromo-4-chloro-pyridine-3-carbonitrile

Comprehensive Overview of 2-Bromo-4-chloro-pyridine-3-carbonitrile (CAS No. 1805210-07-4)

2-Bromo-4-chloro-pyridine-3-carbonitrile (CAS No. 1805210-07-4) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This pyridine derivative has garnered significant attention due to its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. With the increasing demand for custom synthesis and high-purity intermediates, this compound has become a focal point for researchers exploring drug discovery and crop protection solutions.

The molecular structure of 2-Bromo-4-chloro-pyridine-3-carbonitrile features a halogen-substituted pyridine core, which enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These transformations are critical for constructing complex biaryl systems prevalent in modern small-molecule therapeutics. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, where targeted therapies dominate clinical pipelines.

In agrochemical applications, this compound serves as a precursor for novel pesticides with improved environmental profiles. The chloro and bromo substituents enable selective functionalization, aligning with the industry's shift toward green chemistry principles. Researchers are particularly interested in its potential to create low-toxicity formulations, addressing global concerns about sustainable agriculture.

Analytical characterization of CAS 1805210-07-4 typically involves HPLC purification and NMR spectroscopy, ensuring compliance with stringent quality control standards. Its stability under various storage conditions makes it a reliable choice for long-term research projects. Additionally, the compound's compatibility with high-throughput screening platforms has positioned it as a key player in fragment-based drug design.

The growing interest in 2-Bromo-4-chloro-pyridine-3-carbonitrile is reflected in scientific literature, with patents citing its use in anticancer agents and antiviral compounds. Its electron-withdrawing groups facilitate nucleophilic aromatic substitutions, a feature exploited in medicinal chemistry optimizations. As the pharmaceutical industry prioritizes structure-activity relationship studies, this compound's modularity offers unparalleled flexibility.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and regulatory compliance, critical factors for GMP manufacturing. The compound's scalable synthesis routes have been optimized to meet kilogram-scale demands, catering to both academic labs and industrial partners. Discussions on process chemistry forums frequently address its cost-effective production methods.

Emerging applications include its incorporation into metal-organic frameworks (MOFs) for catalysis and material science innovations. The nitrile functionality allows post-modification into amides or carboxylic acids, expanding its utility in polymer chemistry. Such multidisciplinary uses underscore its relevance in cutting-edge research beyond traditional domains.

Safety assessments confirm that 2-Bromo-4-chloro-pyridine-3-carbonitrile requires standard laboratory precautions, aligning with OSHA guidelines. Proper handling protocols are well-documented in material safety data sheets (MSDS), ensuring user protection during chemical synthesis workflows. Its environmental fate has been studied under OECD test guidelines, supporting responsible disposal practices.

In summary, CAS 1805210-07-4 represents a cornerstone building block for modern chemical research. Its balanced reactivity profile and broad applicability continue to drive innovation across life sciences and advanced materials. As synthetic methodologies evolve, this compound remains at the forefront of molecular design strategies shaping tomorrow's technological breakthroughs.